2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• Molecular Formula: C21H14N4O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 8-(furan-2-ylmethyl)-2-pyridin-4-ylpyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C21H14N4O3/c26-20-16-12-17-19(6-10-25(21(17)27)14-3-7-22-8-4-14)23-18(16)5-9-24(20)13-15-2-1-11-28-15/h1-12H,13H2
• InChI Key: LKPVZYFLCVVOQO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=CC=NC=C5

Description

2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a complex organic compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound is characterized by its fused ring system, which includes pyridine and naphthyridine moieties, making it a subject of study for its chemical properties and biological activities.

Preparation Methods

The synthesis of 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactions. One common synthetic route includes the condensation of 2-furylmethylamine with a pyridine derivative under controlled conditions. The reaction conditions often require the use of catalysts and specific solvents to achieve the desired product. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles. Common reagents and conditions for these reactions include acidic or basic environments, specific temperatures, and the presence of catalysts. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to changes in cellular processes. The pathways involved can include signal transduction, gene expression, and metabolic regulation. Detailed studies are required to fully elucidate these mechanisms.

Comparison with Similar Compounds

Similar compounds to 2-(2-furylmethyl)-8-(4-pyridyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione include other pyridine and naphthyridine derivatives. These compounds share structural similarities but may differ in their chemical reactivity and biological activities. For example:

1H-pyrrolo[2,3-b]pyridine derivatives: Known for their potent activities against fibroblast growth factor receptors.

2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives: Studied for their anti-tumor activities. The uniqueness of this compound lies in its specific fused ring system and the potential for diverse chemical modifications.